(2E)-3-[(1R,2R)-2-methylcyclopropyl]prop-2-enoic acid

• IUPAC Name: (E)-3-[(1R,2R)-2-methylcyclopropyl]prop-2-enoic acid
• InChI: InChI=1S/C7H10O2/c1-5-4-6(5)2-3-7(8)9/h2-3,5-6H,4H2,1H3,(H,8,9)/b3-2+/t5-,6-/m1/s1
• InChI Key: DJDXOQHPWYBWHL-SRGUAZEISA-N
• Canonical SMILES: CC1CC1C=CC(=O)O
• Isomeric SMILES: C[C@@H]1C[C@H]1/C=C/C(=O)O
• Molecular Formula: C7H10O2
• Molecular Weight: 126.15 g/mol

Description

(2E)-3-[(1R,2R)-2-methylcyclopropyl]prop-2-enoic acid, also known as 2E-MCPA, is a naturally occurring organic compound found in the essential oil of many plants, including lavender, sage, and peppermint. It belongs to the class of compounds known as fatty acids and is a precursor to other fatty acids, such as linoleic and oleic acid. 2E-MCPA has been studied for its potential therapeutic applications and has been found to possess a variety of biological activities, including anti-inflammatory, anti-microbial, and anti-cancer effects.

Scientific Research Applications

(2E)-3-[(1R,2R)-2-methylcyclopropyl]prop-2-enoic acid has been studied for its potential therapeutic applications, including anti-inflammatory, anti-microbial, and anti-cancer effects. In vitro studies have shown that (2E)-3-[(1R,2R)-2-methylcyclopropyl]prop-2-enoic acid can inhibit the growth of several types of cancer cells, including breast and prostate cancer cells. It has also been found to possess anti-inflammatory activity, as well as anti-microbial activity against a variety of bacteria and fungi. Additionally, (2E)-3-[(1R,2R)-2-methylcyclopropyl]prop-2-enoic acid has been shown to possess antioxidant activity, which can be beneficial in reducing oxidative stress and protecting cells from damage.

Mechanism of Action

The exact mechanism of action of (2E)-3-[(1R,2R)-2-methylcyclopropyl]prop-2-enoic acid is not yet fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in the production of inflammatory mediators and by inducing apoptosis in cancer cells. Additionally, (2E)-3-[(1R,2R)-2-methylcyclopropyl]prop-2-enoic acid has been found to possess antioxidant activity, which can help to protect cells from oxidative damage.
Biochemical and Physiological Effects
(2E)-3-[(1R,2R)-2-methylcyclopropyl]prop-2-enoic acid has been found to possess a variety of biochemical and physiological effects. In vitro studies have shown that (2E)-3-[(1R,2R)-2-methylcyclopropyl]prop-2-enoic acid can inhibit the growth of several types of cancer cells, including breast and prostate cancer cells. Additionally, it has been found to possess anti-inflammatory activity, as well as anti-microbial activity against a variety of bacteria and fungi. It has also been found to possess antioxidant activity, which can be beneficial in reducing oxidative stress and protecting cells from damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using (2E)-3-[(1R,2R)-2-methylcyclopropyl]prop-2-enoic acid in laboratory experiments is its low cost and availability. Additionally, it is a relatively stable compound and can be stored for long periods of time. One of the limitations of using (2E)-3-[(1R,2R)-2-methylcyclopropyl]prop-2-enoic acid in laboratory experiments is its relatively low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, it is important to note that (2E)-3-[(1R,2R)-2-methylcyclopropyl]prop-2-enoic acid has not been approved for human use and should only be used in laboratory experiments.

Future Directions

The potential therapeutic applications of (2E)-3-[(1R,2R)-2-methylcyclopropyl]prop-2-enoic acid are still being explored. Further studies are needed to better understand its mechanism of action and to identify potential clinical applications. Additionally, further research is needed to explore the effects of (2E)-3-[(1R,2R)-2-methylcyclopropyl]prop-2-enoic acid on other types of cancer cells and to investigate its potential as an antioxidant or anti-inflammatory agent. Finally, further research is needed to explore the potential of (2E)-3-[(1R,2R)-2-methylcyclopropyl]prop-2-enoic acid as an adjuvant therapy in combination with other treatments.

Synthesis Methods

(2E)-3-[(1R,2R)-2-methylcyclopropyl]prop-2-enoic acid can be synthesized in a laboratory setting by the reaction of 2-methylcyclopropanol with propionic acid in the presence of an acid catalyst. This reaction proceeds through a Claisen condensation, followed by a dehydration reaction to form the desired product. The reaction can be performed in either an aqueous or an organic solvent, depending on the desired yield.